4-ethoxy-N-(2-{2-phenyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl)benzene-1-sulfonamide

• IUPAC Name: 4-ethoxy-N-[2-(2-phenyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C20H20N4O3S2/c1-2-27-17-8-10-18(11-9-17)29(25,26)21-13-12-16-14-28-20-22-19(23-24(16)20)15-6-4-3-5-7-15/h3-11,14,21H,2,12-13H2,1H3
• InChI Key: FLLYDBAECDXFOI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)NCCC2=CSC3=NC(=NN23)C4=CC=CC=C4
• Molecular Formula: C20H20N4O3S2
• Molecular Weight: 428.5 g/mol
• CAS No.: 895422-66-9

Description

4-ethoxy-N-(2-{2-phenyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl)benzene-1-sulfonamide is a sulfonamide derivative featuring a [1,2,4]triazolo[3,2-b][1,3]thiazole core linked to a 4-ethoxybenzenesulfonamide group via an ethyl spacer. The compound’s structure combines a sulfonamide moiety, known for its bioactivity in enzyme inhibition (e.g., carbonic anhydrase), with a fused triazolothiazole heterocycle, which enhances electronic and steric properties . The ethoxy group at the para position of the benzene ring likely influences solubility and metabolic stability, while the phenyl substituent on the triazolothiazole core may modulate binding interactions with biological targets. Synthetic routes for analogous compounds involve multi-step sequences, including Friedel-Crafts acylations, hydrazide-isothiocyanate condensations, and S-alkylation reactions, as described in related studies .

Preparation Methods

The synthesis of 4-ethoxy-N-(2-{2-phenyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl)benzene-1-sulfonamide involves multiple stepsCommon reagents used in these reactions include phenacyl bromide, ethanol, and various amines . Industrial production methods may involve optimization of these steps to increase yield and purity.

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions including:

Oxidation: It can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, especially at the sulfonamide group.

Common Reagents and Conditions: Reagents such as phenacyl bromide, ethanol, and various amines are commonly used.

Major Products: The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

4-ethoxy-N-(2-{2-phenyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl)benzene-1-sulfonamide has several scientific research applications:

Chemistry: Used as a synthetic intermediate in the preparation of other complex molecules.

Biology: Investigated for its potential biological activities including antimicrobial, anticancer, and enzyme inhibition.

Medicine: Potential use in drug design and development due to its diverse pharmacological activities.

Industry: May be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-ethoxy-N-(2-{2-phenyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl)benzene-1-sulfonamide involves its interaction with specific molecular targets. The triazole and thiazole moieties allow it to bind to various enzymes and receptors, inhibiting their activity. This compound can interfere with biological pathways, leading to its observed pharmacological effects .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and synthetic differences between the target compound and related sulfonamide-triazole derivatives:

Compound	Core Structure	Key Substituents	Synthetic Highlights	Spectral Features
4-ethoxy-N-(2-{2-phenyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl)benzene-1-sulfonamide	[1,2,4]triazolo[3,2-b][1,3]thiazole	4-ethoxybenzenesulfonamide, phenyl	Likely synthesized via S-alkylation of triazole-thiones with α-halogenated ketones .	Expected absence of νS-H (~2500–2600 cm⁻¹) and presence of νC=S (1247–1255 cm⁻¹) .
5-(4-(4-X-phenylsulfonyl)phenyl)-4-(2,4-difluorophenyl)-2H-1,2,4-triazole-3(4H)-thiones [7–9]	1,2,4-triazole	X = H, Cl, Br; 2,4-difluorophenyl	Derived from hydrazinecarbothioamide cyclization; tautomerizes to thione form .	νC=S at 1247–1255 cm⁻¹; νNH at 3278–3414 cm⁻¹ confirms thione tautomer .
N-[4-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]-2-methylbenzamide	[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole	Ethyl, 2-methylbenzamide	Synthesized via condensation of sulfonyl chlorides with aminothiadiazole precursors .	Not explicitly reported, but similar reliance on NMR/MS for confirmation .
2-(benzenesulfonyl)-N-[4-(4-ethoxyphenyl)-5-methyl-1,3-thiazol-2-yl]acetamide	Thiazole	4-ethoxyphenyl, benzenesulfonyl	Prepared via amide coupling between sulfonyl acetates and thiazol-2-amines .	IR bands for C=O (amide) and S=O (sulfonyl) expected.

Key Observations:

Core Heterocycle Variations: The target compound’s [1,2,4]triazolo[3,2-b][1,3]thiazole core differs from simpler 1,2,4-triazoles ([7–9]) and the [1,3,4]thiadiazole-fused analog in . Thiazole-based analogs (e.g., ) lack the fused triazole system, reducing structural complexity and rigidity .

Substituent Effects :

• The 4-ethoxy group on the benzenesulfonamide moiety enhances lipophilicity compared to halogenated (Cl, Br) or unsubstituted (X = H) analogs in [7–9], which may improve membrane permeability .
• The ethyl spacer in the target compound provides conformational flexibility, contrasting with the rigid methylene linkers in ’s benzamide derivative .

Synthetic Methodologies :

• S-alkylation of triazole-thiones (as in ) is critical for introducing the ethyl-phenethyl chain in the target compound, whereas employs condensation reactions for thiadiazole formation .
• Tautomerism in [7–9] (thione vs. thiol forms) is absent in the target compound due to its stable alkylated structure .

Spectroscopic Differentiation :

• IR spectra of the target compound would lack νS-H vibrations (~2500–2600 cm⁻¹), confirming S-alkylation, while retaining νC=S bands (1247–1255 cm⁻¹) from the triazolothiazole core .
• In contrast, thiazole-based acetamides () exhibit distinct νC=O stretches (~1680 cm⁻¹) from the amide group .

Biological Activity

4-ethoxy-N-(2-{2-phenyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl)benzene-1-sulfonamide is a sulfonamide compound characterized by a complex structure that combines triazole and thiazole rings. This unique structure suggests potential biological activities that are of interest in medicinal chemistry, particularly concerning enzyme inhibition and antimicrobial properties.

Chemical Structure and Properties

The compound's IUPAC name is derived from its structural components, which include an ethoxy group, a benzene sulfonamide moiety, and a triazole-thiazole hybrid. The molecular formula is $C_{21}H_{22}N_{4}O_{3}S$, indicating the presence of nitrogen and sulfur atoms that may contribute to its biological activity.

Property	Value
Molecular Formula	$C_{21}H_{22}N_{4}O_{3}S$
Molecular Weight	414.55 g/mol
Solubility	Soluble in DMSO
Melting Point	Not specified

The biological activity of this compound is primarily attributed to its ability to inhibit specific enzymes. It has been shown to interact with carbonic anhydrase and cholinesterase, leading to potential therapeutic effects in conditions such as glaucoma and neurodegenerative diseases. The inhibition occurs through binding at the active sites of these enzymes, thereby disrupting their normal function.

Enzyme Inhibition

Research indicates that 4-ethoxy-N-(2-{2-phenyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-yl}ethyl)benzene-1-sulfonamide exhibits significant inhibitory activity against:

• Carbonic Anhydrase : This enzyme plays a crucial role in regulating pH and fluid balance. Inhibition can lead to decreased bicarbonate production, beneficial in treating conditions like glaucoma.
• Cholinesterase : Inhibiting this enzyme can enhance cholinergic transmission, making it a candidate for treating Alzheimer's disease.

Antimicrobial Activity

In vitro studies have demonstrated that this compound possesses antimicrobial properties against various bacterial strains. Its effectiveness is attributed to the disruption of bacterial metabolic processes through enzyme inhibition.

Case Studies

Several studies have explored the biological activity of similar compounds within the triazole-thiazole class:

• Study on Triazolo-Thiazole Derivatives : A series of derivatives were synthesized and evaluated for their anticancer properties. The results indicated that modifications in the side groups significantly affected their potency against cancer cell lines (Jiangxi Provincial Key Laboratory of Drug Design and Evaluation) .
• Antimicrobial Evaluation : Research conducted on related sulfonamide compounds revealed promising results against Gram-positive and Gram-negative bacteria. The presence of the triazole ring was found to enhance antimicrobial efficacy (Frontiers in Chemistry) .